2-Phenylpyrazolo[1,5-a]pyridine
Overview
Description
2-Phenylpyrazolo[1,5-a]pyridine is a compound that belongs to the class of organic compounds known as phenylpyrazoles . It is a powder with a molecular weight of 238.25 .
Synthesis Analysis
The synthesis of this compound and its derivatives has been a subject of research. For instance, a family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications due to their significant photophysical properties . The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 .Molecular Structure Analysis
The molecular structure of this compound is characterized by a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse. For example, a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds .Scientific Research Applications
Synthesis and Chemical Properties
2-Phenylpyrazolo[1,5-a]pyridine and its derivatives have been a focus in synthetic chemistry, primarily due to their potential biological activities. Key research includes:
Synthesis of Derivatives : 3-Phenylpyrazolo[4,3-b]pyridines were synthesized via cyclization of 4-amino-3-phenylpyrazoles with ethyl acetoacetate, revealing their potential as corticotropin-releasing factor receptor antagonists (Wilcoxen et al., 2003). Additionally, novel Pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines have been synthesized, demonstrating diverse electrophilic substitutions (Atta, 2011).
Metal-Free Synthesis : A metal-free approach to synthesize biologically important 1,2,4-triazolo[1,5-a]pyridines has been developed, featuring short reaction times and high yields (Zheng et al., 2014).
Biological Applications
The derivatives of this compound have shown diverse biological activities:
CRF Receptor Antagonists : Compounds like 2,5-dimethyl-3-(6-dimethyl-4-methylpyridin-3-yl)-7-dipropylaminopyrazolo[1,5-a]pyrimidine (NBI 30775/R121919) have been developed as potent CRF receptor antagonists, with potential applications in treating depression (Chen et al., 2004).
Antibacterial Activity : Synthesized 3-Amino-6-aryl-2-phenylpyrazolo[3,4-d]pyrimidine derivatives have been evaluated for their antibacterial activity (Rostamizadeh et al., 2013).
Anti-Acetylcholinesterase Activity : Novel pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidine derivatives have shown significant anti-acetylcholinesterase activities, indicating potential in Alzheimer's disease treatment (Romdhane et al., 2016).
Optical Properties
Some derivatives of this compound exhibit unique optical properties:
- Fluorescence : Certain 2,4-substituted pyrazolo[1,5-a]pyridines display bluefluorescence in both dilute solution and solid state, highlighting their potential in materials science and optical applications (Wang et al., 2015).
Pharmaceutical Development
The structural variations of this compound derivatives have been explored for pharmaceutical applications:
Anticancer Properties : Synthesis of novel pyrazolo[4,3-c]pyridine derivatives and their assessment against various cancer cell lines have been conducted, showing promising anticancer activities (Metwally & Deeb, 2018).
Kinase Inhibitors : The conversion of pyrazolo[1,5-a]pyridine derivatives into kinase inhibitors for potential therapeutic applications has been studied, demonstrating the versatility of these compounds in drug development (Wu et al., 2012).
Supramolecular Chemistry
The structural characteristics of this compound derivatives contribute significantly to supramolecular chemistry:
- Supramolecular Synthons : Studies on 1,2,4-Triazolo[1,5-a]pyridines have revealed diverse supramolecular synthons formed in the solid state, important for understanding pharmaceutical development and crystal engineering (Chai et al., 2019).
Mechanism of Action
While the specific mechanism of action for 2-Phenylpyrazolo[1,5-a]pyridine is not mentioned in the search results, related compounds such as pyrimidines have been found to exhibit a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . Their anti-inflammatory effects are attributed to
Properties
IUPAC Name |
2-phenylpyrazolo[1,5-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2/c1-2-6-11(7-3-1)13-10-12-8-4-5-9-15(12)14-13/h1-10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFOAXDYGZAQNTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN3C=CC=CC3=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90575873 | |
Record name | 2-Phenylpyrazolo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90575873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56983-95-0 | |
Record name | 2-Phenylpyrazolo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90575873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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